Cas no 23277-29-4 (1,2-Benzenedicarbonitrile,4,4'-oxybis-)

1,2-Benzenedicarbonitrile,4,4'-oxybis- structure
23277-29-4 structure
Product Name:1,2-Benzenedicarbonitrile,4,4'-oxybis-
CAS No:23277-29-4
MF:C16H6N4O
MW:270.245042324066
CID:256029
PubChem ID:96941
Update Time:2025-04-19

1,2-Benzenedicarbonitrile,4,4'-oxybis- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile,4,4'-oxybis-
    • 4-(3,4-dicyanophenoxy)benzene-1,2-dicarbonitrile
    • 4,4'-Oxydiphthalonitrile
    • BRN 2759987
    • 1,2-Benzenedicarbonitrile, 4,4'-oxybis-
    • 3,3',4,4'-Tetracyanodiphenyl oxide
    • Phthalonitrile, 4,4'-oxydi-
    • XMTHKRUBGGLPJA-UHFFFAOYSA-N
    • MLS002695270
    • SCHEMBL4581525
    • 4,4'-Oxybis(phthalonitrile)
    • SMR001561177
    • NCIOpen2_005868
    • DTXSID60177843
    • HMS3087M03
    • 4,4'-Oxybis-1,2-benzenedicarbonitrile
    • 23277-29-4
    • AKOS000506022
    • NSC 94808
    • NSC-94808
    • NSC94808
    • Inchi: 1S/C16H6N4O/c17-7-11-1-3-15(5-13(11)9-19)21-16-4-2-12(8-18)14(6-16)10-20/h1-6H
    • InChI Key: XMTHKRUBGGLPJA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=C(C#N)C=1)C1C=CC(C#N)=C(C#N)C=1

Computed Properties

  • Exact Mass: 270.05428
  • Monoisotopic Mass: 270.054161
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.38
  • Boiling Point: 539.8°C at 760 mmHg
  • Flash Point: 222.1°C
  • Refractive Index: 1.653
  • PSA: 104.39
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